Cas no 2639424-29-4 (3-{(benzyloxy)carbonyl2-(tert-butoxy)ethylamino}propanoic acid)

• Product Name: 3-{(benzyloxy)carbonyl2-(tert-butoxy)ethylamino}propanoic acid
• CAS No: 2639424-29-4
• MF: C₁₇H₂₅NO₅
• MW: 323.384105443954
• CID: 5641791
• PubChem ID: 165901224
• Update Time: 2025-08-04

3-{(benzyloxy)carbonyl2-(tert-butoxy)ethylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28229108
• 2639424-29-4
• 3-{[(benzyloxy)carbonyl][2-(tert-butoxy)ethyl]amino}propanoic acid
• 3-{(benzyloxy)carbonyl2-(tert-butoxy)ethylamino}propanoic acid

• Inchi： 1S/C17H25NO5/c1-17(2,3)23-12-11-18(10-9-15(19)20)16(21)22-13-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3,(H,19,20)
• InChI Key： IPLGIOCFUOAWGP-UHFFFAOYSA-N
• SMILES： O(CCN(C(=O)OCC1C=CC=CC=1)CCC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 323.17327290g/mol
• Monoisotopic Mass: 323.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-{(benzyloxy)carbonyl2-(tert-butoxy)ethylamino}propanoic acid

Introduction to 3-{(benzyloxy)carbonyl2-(tert-butoxy)ethylamino}propanoic acid (CAS No. 2639424-29-4)

3-{(benzyloxy)carbonyl2-(tert-butoxy)ethylamino}propanoic acid, identified by its CAS number 2639424-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its complex structural features, which include protective groups and functional side chains. The presence of both benzyloxy and tert-butoxy substituents in its molecular framework suggests a high degree of synthetic sophistication, making it a valuable intermediate in the development of more complex biochemical entities.

The benzyloxy group, commonly employed as an acetyl protecting group in peptide synthesis, plays a crucial role in stabilizing reactive amine or carboxyl functionalities. This protection is essential for preventing unwanted side reactions during multi-step synthetic pathways. On the other hand, the tert-butoxy group, known for its steric bulk and basicity, often serves as a protecting group for carboxylic acids or as a directing group in asymmetric catalysis. The combination of these two groups in 3-{(benzyloxy)carbonyl2-(tert-butoxy)ethylamino}propanoic acid highlights its potential utility in constructing intricate molecular architectures.

From a chemical perspective, the structure of this compound features a propanoic acid backbone, which is modified by the aforementioned protective groups attached to an amine moiety. This configuration not only enhances the stability of the molecule during synthetic manipulations but also provides specific handles for further functionalization. The amine functionality, being part of the main chain and flanked by bulky substituents, can be selectively modified or deprotected under controlled conditions, allowing for precise control over the synthetic outcome.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological properties. The structural motifs present in 3-{(benzyloxy)carbonyl2-(tert-butoxy)ethylamino}propanoic acid make it an attractive candidate for use in drug discovery programs. Specifically, the presence of both amino and carboxyl groups provides opportunities for forming hydrogen bonds and ionic interactions with biological targets. These interactions are fundamental to the binding affinity and efficacy of many therapeutic agents.

One particularly compelling area of research involves the use of this compound as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability or susceptibility to enzymatic degradation. The protective groups in 3-{(benzyloxy)carbonyl2-(tert-butoxy)ethylamino}propanoic acid can be strategically removed or modified to introduce non-peptide side chains that enhance stability and bioavailability. This approach has been successfully applied in the development of protease inhibitors, receptor antagonists, and other therapeutic agents.

Another emerging application lies in the field of organocatalysis. The steric environment created by the bulky tert-butoxy group can influence the selectivity of catalytic reactions involving this compound. For instance, it has been shown that such structures can act as chiral auxiliaries or catalysts in asymmetric transformations, leading to enantiomerically enriched products. This capability is particularly valuable in pharmaceutical synthesis, where enantiopure compounds are often required for optimal biological activity.

The synthesis of 3-{(benzyloxy)carbonyl2-(tert-butoxy)ethylamino}propanoic acid itself represents a testament to modern synthetic methodologies. The process typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Key steps often include nucleophilic substitution reactions to introduce the protecting groups followed by selective deprotection under mild acidic or basic conditions. Advances in flow chemistry have also enabled more efficient and scalable production of this compound, making it more accessible for industrial applications.

Efforts to understand the mechanistic aspects of this compound have led to significant insights into reaction pathways involving protected amino acids and esters. These studies not only contribute to our fundamental understanding of organic chemistry but also inform the design of better synthetic strategies. For example, kinetic studies have revealed that certain protecting groups can influence reaction rates and regioselectivity under different conditions.

The potential applications extend beyond pharmaceuticals into materials science and agrochemicals. In materials science, functionalized compounds like this one can serve as monomers or crosslinking agents in polymer synthesis. Their ability to form stable intermediates under controlled conditions makes them suitable for creating novel polymers with tailored properties such as biodegradability or mechanical strength.

In agrochemicals, derivatives of 3-{(benzyloxy)carbonyl2-(tert-butoxy)ethylamino}propanoic acid could be explored as intermediates for herbicides or pesticides due to their structural complexity and reactivity profile. By modifying specific functional groups while retaining key structural elements, it may be possible to develop compounds with enhanced efficacy against pests while minimizing environmental impact.

The safety profile of this compound is another critical consideration during its development and application phase. While it does not fall under categories such as hazardous chemicals or controlled substances due to its intended use as an intermediate rather than an end-product drug itself (which would require additional regulatory scrutiny), proper handling protocols must still be followed during synthesis storage handling etc., particularly when working with protective reagents like benzyl chlorides which could potentially generate benzyl alcohol via hydrolysis side reactions if not carefully managed。